2-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine

• IUPAC Name: 2-bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H4BrF3N2/c9-6-4-14-3-5(8(10,11)12)1-2-7(14)13-6/h1-4H
• InChI Key: ZZHFDHQEFBAXGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1C(F)(F)F)Br
• Molecular Formula: C8H4BrF3N2
• DSSTOX Substance ID: DTXSID401234202
• Molecular Weight: 265.03 g/mol
• CAS RN: 1135282-92-6

Description

Imidazo[1,2-a]pyridine is an important fused bicyclic 5–6 heterocycle recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. The compound “2-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine” is a specific derivative of this class.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized from easily available chemicals, employing different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A specific method involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H4BrF3N2, and its molecular weight is 265.03.

Chemical Reactions Analysis

The synthesis of imidazo[1,2-a]pyridines involves various chemical reactions. For instance, the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has been developed. This method is reasonably fast, very clean, high yielding, simple workup, and environmentally benign.

Scientific Research Applications

Corrosion Inhibition

Imidazo[4,5-b]pyridine derivatives, similar in structure to 2-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine, have demonstrated significant inhibitory effects on mild steel corrosion in acidic environments. These compounds, through electrochemical, quantum, and surface analyses, exhibit high inhibition performance, acting as mixed-type inhibitors and supporting their potential in corrosion prevention technologies (Saady et al., 2021).

Medicinal Chemistry

The imidazo[1,2-a]pyridine scaffold has shown a broad range of applications in medicinal chemistry, being recognized as a "drug prejudice" structure. It has been incorporated in compounds with diverse therapeutic activities, including anticancer, antimicrobial, and antiviral properties, demonstrating the versatility and potential of this structure in drug development (Deep et al., 2016).

Synthesis Methods

Advances in synthetic chemistry have facilitated the development of efficient methods for constructing polysubstituted imidazo[1,2-a]pyridine derivatives, leveraging microwave-assisted cyclization and palladium-catalyzed heteroarylation. These techniques offer streamlined paths to highly functionalized compounds, underscoring the adaptability of the imidazo[1,2-a]pyridine core in various synthetic strategies (Koubachi et al., 2007).

Anticancer and Antimicrobial Activities

The structure of 6-bromo-imidazo[4,5-b]pyridine derivatives, closely related to this compound, has been explored for its potential as tyrosyl-tRNA synthetase inhibitors. Through systematic synthesis and molecular docking studies, these compounds exhibit promising binding affinities, highlighting their therapeutic potential in cancer and microbial infections (Jabri et al., 2023).

Advanced Materials and Catalysis

In the field of materials science and catalysis, imidazo[1,2-a]pyridines have been synthesized through innovative methods, such as copper-mediated aerobic oxidative synthesis, showcasing the efficiency and utility of these compounds in constructing complex molecular architectures under mild conditions. These methodologies open new avenues for the development of functional materials and catalysts (Zhou et al., 2016).

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, the class of compounds to which it belongs, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry .

Mode of Action

Imidazo[1,2-a]pyridines are typically functionalized through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies . These reactions could potentially influence the interaction of 2-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine with its targets.

Biochemical Pathways

The synthesis of imidazo[1,2-a]pyridines involves various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . These reactions could potentially affect various biochemical pathways.

Pharmacokinetics

The compound’s molecular weight is 26503 , which could potentially influence its bioavailability.

Result of Action

It is known that imidazo[1,2-a]pyridines can cause respiratory irritation, skin irritation, and serious eye irritation .

Action Environment

It is known that the compound should be stored in a well-ventilated place and kept in a tightly closed container .

Safety and Hazards

The compound “2-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine” is classified as Acute Tox. 3 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It’s harmful if swallowed, causes skin and eye irritation, and can be harmful if inhaled.

Future Directions

Imidazo[1,2-a]pyridine cores have increasing importance in the pharmaceutical industry with their wide range of pharmacological activities. Future research could focus on the development of more efficient synthesis methods, particularly considering today’s environmental concerns combined with economic aspects. Additionally, these compounds could be useful in developing more effective compounds for treating various diseases, including cancer.

Synthesis routes and methods

Procedure details

A mixture of 1.63 g of (2-imino-5-trifluoromethyl-2H-pyridin-1-yl)ethyl acetate hydrobromide, 2.84 g of phosphorus oxybromide and 2 ml of propionitrile was stirred at 100° C. for 2.5 hours. The cooled reaction mixture was neutralized in a saturated aqueous sodium bicarbonate solution and a 5 M aqueous sodium hydroxide solution, and the precipitated solid was filtered. The resulting solid was washed with water and n-hexane to obtain 808 mg of 2-bromo-6-trifluoromethyl-imidazo[1,2-a]pyridine.